Cas no 609-09-6 (1,3-diethyl 2-oxopropanedioate)

1,3-diethyl 2-oxopropanedioate Properties

Names and Identifiers

• Diethyl mesoxalate
• DIETHYL MESOXYLATE
• DIETHYL OXOMALONATE
• ETHYL OXOMALONATE
• KETOMALONIC ACID DIETHYL ESTER
• MESOXALIC ACID DIETHYL ESTER
• Diethyl 2-oxomalonate
• Ethyl mesoxalate
• oxo-propanedioicacidiethylester
• Diethyl mesoxalate~Diethyl oxomalonate~Oxopropanedioic acid diethyl ester
• 2-Oxomalonic acid diethyl ester
• DiethylKetomaloante
• Diethyl mesoxalate, Ketomalonic acid diethyl ester
• Diethyl ketomalonate, Ketomalonic acid diethyl ester
• 2-Oxopropanedioic acid diethyl
• Diethyl ketomalonate
• diethyl 2-oxopropanedioate
• 1,3-diethyl 2-oxopropanedioate
• Diethyl ketomalonate Monohydrate
• +Expand

• MDL： MFCD00009121
• InChIKey： DBKKFIIYQGGHJO-UHFFFAOYSA-N
• Inchi： 1S/C7H10O5/c1-3-11-6(9)5(8)7(10)12-4-2/h3-4H2,1-2H3
• SMILES： CCOC(=O)C(=O)C(=O)OCC
• BRN： 971873

Computed Properties

• Exact Mass: 174.05300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 174.052823
• Heavy Atom Count: 12
• Complexity: 176
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 69.7

Experimental Properties

• LogP: -0.31830
• PSA: 69.67000
• Merck: 5913
• Refractive Index: n20/D 1.415(lit.)
• Water Partition Coefficient: Fully miscible with water.
• Boiling Point: 210°C(lit.)
• Melting Point: -70°C
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Not available
• Solubility: Not available
• Sensitiveness: Moisture Sensitive
• Density: 1.142 g/mL at 25 °C(lit.)

1,3-diethyl 2-oxopropanedioate Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning
• TSCA：T
• HazardClass：IRRITANT, MOISTURE SENSITIVE
• FLUKA BRAND F CODES：21

1,3-diethyl 2-oxopropanedioate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%